Desmethyl Metsulfuron-methyl Desmethyl Metsulfuron-methyl
Brand Name: Vulcanchem
CAS No.: 126312-31-0
VCID: VC21203833
InChI: InChI=1S/C13H13N5O6S/c1-7-14-11(16-12(20)15-7)17-13(21)18-25(22,23)9-6-4-3-5-8(9)10(19)24-2/h3-6H,1-2H3,(H3,14,15,16,17,18,20,21)
SMILES: CC1=NC(=NC(=O)N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC
Molecular Formula: C13H13N5O6S
Molecular Weight: 367.34 g/mol

Desmethyl Metsulfuron-methyl

CAS No.: 126312-31-0

Cat. No.: VC21203833

Molecular Formula: C13H13N5O6S

Molecular Weight: 367.34 g/mol

* For research use only. Not for human or veterinary use.

Desmethyl Metsulfuron-methyl - 126312-31-0

Specification

CAS No. 126312-31-0
Molecular Formula C13H13N5O6S
Molecular Weight 367.34 g/mol
IUPAC Name methyl 2-[(2-methyl-6-oxo-1H-1,3,5-triazin-4-yl)carbamoylsulfamoyl]benzoate
Standard InChI InChI=1S/C13H13N5O6S/c1-7-14-11(16-12(20)15-7)17-13(21)18-25(22,23)9-6-4-3-5-8(9)10(19)24-2/h3-6H,1-2H3,(H3,14,15,16,17,18,20,21)
Standard InChI Key XCRRTPZSEWGCGA-UHFFFAOYSA-N
Isomeric SMILES CC1=NC(=O)N=C(N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC
SMILES CC1=NC(=NC(=O)N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC
Canonical SMILES CC1=NC(=O)N=C(N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC

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